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Compound of Interest

Compound Name: EW-7195

Cat. No.: B10830266

Get Quote

EW-7195 is a potent and selective inhibitor of the TGF-β type I receptor kinase (ALK5), utilized

in research to study its effects on cellular signaling pathways, particularly in the context of

cancer research.[1][2][3][4] Due to its chemical nature and potential biological activity, proper

handling and disposal are crucial to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides a comprehensive overview of the

recommended procedures for the safe disposal of EW-7195.

Key Properties and Hazards of EW-7195
A summary of the essential chemical and safety information for EW-7195 is provided in the

table below. This information is critical for understanding the risks associated with its handling

and for implementing appropriate safety measures.
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Property Value

CAS Number 1352609-28-9[1][5]

Molecular Formula C₂₃H₁₈N₈[1][5]

Molecular Weight 406.44 g/mol [1][5]

Appearance Crystalline solid

Solubility Soluble in DMSO[1]

Hazard Statements
Harmful if swallowed.[5] Very toxic to aquatic life

with long lasting effects.[5]

Precautionary Statements

Wash skin thoroughly after handling. Do not eat,

drink or smoke when using this product. Avoid

release to the environment. Collect spillage.[5]

Step-by-Step Disposal Procedures for EW-7195
The following procedures are based on general principles of laboratory chemical waste

management and the specific hazard information available for EW-7195. Adherence to your

institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.

1. Personal Protective Equipment (PPE):

Before handling EW-7195 for disposal, ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation:

Solid Waste:
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Collect any solid EW-7195, such as unused powder or contaminated consumables (e.g.,

weighing paper, pipette tips), in a dedicated, sealable, and clearly labeled hazardous

waste container.

Do not mix with other types of waste unless specifically permitted by your institution's EHS

office.

Liquid Waste:

Collect solutions containing EW-7195 in a separate, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with the solvent used (e.g., a high-density polyethylene

container for DMSO solutions).

Never dispose of liquid waste containing EW-7195 down the drain.[5]

3. Waste Container Labeling:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "EW-7195"

The concentration of EW-7195 and the solvent used (for liquid waste)

The primary hazard(s): "Toxic," "Aquatic Hazard"

The date the waste was first added to the container.

Your name, laboratory, and contact information.

4. Storage of Waste:

Store the sealed hazardous waste containers in a designated, secure area within the

laboratory, away from incompatible materials.

Ensure the storage area is well-ventilated.
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5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

The waste will be transported to an approved waste disposal plant for proper treatment and

disposal in accordance with local, state, and federal regulations.[5]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for EW-7195 waste

generated in a laboratory setting.
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EW-7195 Waste Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of EW-7195, fostering a culture of safety and compliance within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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